Cas no 5680-19-3 (4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole)
5680-19-3 structure
Product Name:4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole
CAS No:5680-19-3
MF:C18H10N4O4S2
MW:410.426400661469
CID:1603098
PubChem ID:1592736
Update Time:2025-04-21
4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole
- 2,2'-Bithiazole, 4,4'-bis(3-nitrophenyl)-
- 4-(3-nitrophenyl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-1,3-thiazole
- STK535680
- DTXSID20364555
- AKOS005466833
- 5680-19-3
-
- Inchi: 1S/C18H10N4O4S2/c23-21(24)13-5-1-3-11(7-13)15-9-27-17(19-15)18-20-16(10-28-18)12-4-2-6-14(8-12)22(25)26/h1-10H
- InChI Key: NZFBWIZQOZHKOL-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1C1=NC(=CS1)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 410.0145
- Monoisotopic Mass: 410.014346
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 174
- XLogP3: 4.7
Experimental Properties
- Density: 1.495
- Boiling Point: 669.5°C at 760 mmHg
- Flash Point: 358.7°C
- Refractive Index: 1.7
- PSA: 112.06
4,4'-bis(3-nitrophenyl)-2,2'-bi-1,3-thiazole Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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